93-10-7

Quinoline-2-carboxylic acid

In Stock

• CAS RN:
• 93-10-7

• Formula:
• C10H7NO2

• InChI:
• InChI=1S/C10H7NO2/c12-10(13)9-6-5-7-3-1-2-4-8(7)11-9/h1-6H,(H,12,13)

• InChIKey:
• LOAUVZALPPNFOQ-UHFFFAOYSA-N

• Quinaldic acid is also referred as quinoline-2-carboxylic acid. Microwave-assisted preparation of substituted anilides of quinaldic acid has been reported. It inhibits the oxidation of pyruvate, α -ketoglutarate, glutamate and citrate in rat liver mitochondria. Quinaldic acid is a metabolite of tryptophan degradation and inhibits the gluconeogenesis in perfused livers.
  Quinaldic acid is a quinolinemonocarboxylic acid having the carboxy group at the 2-position. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a conjugate acid of a quinaldate.
  Quinaldic acid, also known as quinaldate or chinaldinsaeure, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Quinaldic acid exists as a soli...

6,6,6-trifluorohexanenitrile

In Stock

• CAS RN:
• 693-10-7

• Formula:
• C6H8F3N

• 6,6,6-trifluorohexanenitrile is a useful research compound. Its molecular formula is C6H8F3N and its molecular weight is 151.1. The purity is usually 95%.

Quinolizidine

Usually In Stock

• CAS RN:
• 493-10-7

• Formula:
• C9H17N

• InChI:
• InChI=1S/C9H17N/c1-3-7-10-8-4-2-6-9(10)5-1/h9H,1-8H2

• InChIKey:
• LJPZHJUSICYOIX-UHFFFAOYSA-N

• Quinolizidine is an organic heterobicyclic compound that is the octahydro derivative of 2H-quinolizine. The parent of the class of quinolizidines.

N-Formyl-DL-alanine

In Stock

• CAS RN:
• 5893-10-7

• Formula:
• C4H7NO3

• InChI:
• InChI=1S/C4H7NO3/c1-3(4(7)8)5-2-6/h2-3H,1H3,(H,5,6)(H,7,8)

• InChIKey:
• SRBATDDRZARFDZ-UHFFFAOYSA-N

• N-Formyl-DL-alanine is a useful research compound. Its molecular formula is C4H7NO3 and its molecular weight is 117.1 g/mol. The purity is usually 95%.

5-{[(4-chlorophenyl)carbonyl]amino}-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide

In Stock

• CAS RN:
• 5693-10-7

• Formula:
• C18H18ClN3O2S

• InChI:
• InChI=1S/C18H18ClN3O2S/c1-4-22(5-2)18(24)15-11(3)14(10-20)17(25-15)21-16(23)12-6-8-13(19)9-7-12/h6-9H,4-5H2,1-3H3,(H,21,23)

• InChIKey:
• LGIQEAGKWKIRHM-UHFFFAOYSA-N

• 5-{[(4-chlorophenyl)carbonyl]amino}-4-cyano-N,N-diethyl-3-methylthiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H18ClN3O2S and its molecular weight is 375.9 g/mol. The purity is usually 95%.

2-Amino-6-chloropurine riboside

In Stock

• CAS RN:
• 34793-10-7

• Formula:
• C10H12ClN5O4

• InChI:
• InChI=1S/C10H12ClN5O4/c11-7-4-8(15-10(12)14-7)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,14,15)

• InChIKey:
• TXWHPSZYRUHEGT-UHFFFAOYSA-N

• 2-Amino-6-chloropurine riboside is a useful research compound. Its molecular formula is C10H12ClN5O4 and its molecular weight is 301.69 g/mol. The purity is usually 95%.

4,8-Dichloro-3-methylquinoline

Usually In Stock

• CAS RN:
• 39593-10-7

• Formula:
• C10H7Cl2N

• InChI:
• InChI=1S/C10H7Cl2N/c1-6-5-13-10-7(9(6)12)3-2-4-8(10)11/h2-5H,1H3

• InChIKey:
• RBKDYUYFMCILME-UHFFFAOYSA-N

• 4,8-Dichloro-3-methylquinoline is a useful research compound. Its molecular formula is C10H7Cl2N and its molecular weight is 212.07 g/mol. The purity is usually 95%.

2-(2,2,3,4,4,4-Hexafluorobutoxy)ethanol

In Stock

• CAS RN:
• 63693-10-7

• Formula:
• C6H8F6O2

• InChI:
• InChI=1S/C6H8F6O2/c7-4(6(10,11)12)5(8,9)3-14-2-1-13/h4,13H,1-3H2

• InChIKey:
• DBCKBJPBDWIANA-UHFFFAOYSA-N

• 2-(2,2,3,4,4,4-Hexafluorobutoxy)ethanol is a useful research compound. Its molecular formula is C6H8F6O2 and its molecular weight is 226.12 g/mol. The purity is usually 95%.

5,7-Dichloro-8-benzoyloxyquinoline

• CAS RN:
• 18193-10-7

• Formula:
• C16H9Cl2NO2

• InChI:
• InChI=1S/C16H9Cl2NO2/c17-12-9-13(18)15(14-11(12)7-4-8-19-14)21-16(20)10-5-2-1-3-6-10/h1-9H

• InChIKey:
• ULENYZCLSHUPHW-UHFFFAOYSA-N

• 5,7-Dichloro-8-benzoyloxyquinoline is a useful research compound. Its molecular formula is C16H9Cl2NO2 and its molecular weight is 318.2 g/mol. The purity is usually 95%.

Methyl 13-oxotetradecanoate

• CAS RN:
• 18993-10-7

• Formula:
• C15H28O3

• InChI:
• InChI=1S/C15H28O3/c1-14(16)12-10-8-6-4-3-5-7-9-11-13-15(17)18-2/h3-13H2,1-2H3

• InChIKey:
• RPMDDORIKABZOA-UHFFFAOYSA-N

• Methyl 13-oxotetradecanoate is a fatty acid methyl ester.

Abruquinone A

• CAS RN:
• 71593-10-7

• Formula:
• C19H20O7

• InChI:
• InChI=1S/C19H20O7/c1-22-15-6-10-5-11(9-26-14(10)8-16(15)23-2)12-7-13(20)18(24-3)19(25-4)17(12)21/h6-8,11H,5,9H2,1-4H3/t11-/m1/s1

• InChIKey:
• ILLAZKQERSVUDX-LLVKDONJSA-N

• Abroquinone A is a natural isoflavanquinone. It has been shown to block cytosolic phospholipase A(2) and 5-lipoxygenase activation in neutrophils. Thus, it may have pharmaceutical potential as an antiallergic agent.

(2R)-2-amino-3,3-difluoro-3-phenylpropanoic acid hydrochloride

In Stock

• CAS RN:
• 762293-10-7

• Formula:
• C9H10ClF2NO2

• (2R)-2-amino-3,3-difluoro-3-phenylpropanoic acid hydrochloride is a useful research compound. Its molecular formula is C9H10ClF2NO2 and its molecular weight is 237.6. The purity is usually 95%.

3-(2,3-Dimethylphenyl)-4'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898793-10-7

• Formula:
• C18H17F3O

• InChI:
• InChI=1S/C18H17F3O/c1-12-4-3-5-14(13(12)2)8-11-17(22)15-6-9-16(10-7-15)18(19,20)21/h3-7,9-10H,8,11H2,1-2H3

• InChIKey:
• QADFGZBHOONBML-UHFFFAOYSA-N

• 3-(2,3-Dimethylphenyl)-4'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C18H17F3O and its molecular weight is 306.3 g/mol. The purity is usually 95%.

3-(2,5-Dichloro-3-methylphenyl)prop-2-enoic acid

In Stock

• CAS RN:
• 1807393-10-7

• Formula:
• C10H8Cl2O2

• InChI:
• InChI=1S/C10H8Cl2O2/c1-6-4-8(11)5-7(10(6)12)2-3-9(13)14/h2-5H,1H3,(H,13,14)

• InChIKey:
• LPUJCAKKWQIOGJ-UHFFFAOYSA-N

• 3-(2,5-Dichloro-3-methylphenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C10H8Cl2O2 and its molecular weight is 231.07 g/mol. The purity is usually 95%.

Methyl 4-amino-2-chloro-6-fluorobenzoate

In Stock

• CAS RN:
• 1365993-10-7

• Formula:
• C8H7ClFNO2

• InChI:
• InChI=1S/C8H7ClFNO2/c1-13-8(12)7-5(9)2-4(11)3-6(7)10/h2-3H,11H2,1H3

• InChIKey:
• ZONCHFWDDLYREM-UHFFFAOYSA-N

• Methyl 4-amino-2-chloro-6-fluorobenzoate is a useful research compound. Its molecular formula is C8H7ClFNO2 and its molecular weight is 203.6. The purity is usually 95%.

3-(7-(2-chlorophenyl)-1,4-thiazepane-4-carbonyl)-2H-chromen-2-one

In Stock

• CAS RN:
• 1797093-10-7

• Formula:
• C21H18ClNO3S

• InChI:
• InChI=1S/C21H18ClNO3S/c22-17-7-3-2-6-15(17)19-9-10-23(11-12-27-19)20(24)16-13-14-5-1-4-8-18(14)26-21(16)25/h1-8,13,19H,9-12H2

• InChIKey:
• WGRIYEOZBOVYDX-UHFFFAOYSA-N

• 3-(7-(2-chlorophenyl)-1,4-thiazepane-4-carbonyl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C21H18ClNO3S and its molecular weight is 399.89. The purity is usually 95%.

1-(4-(Dimethylamino)-2-methoxypyrimidin-5-yl)-3-(3-(trifluoromethyl)phenyl)urea

In Stock

• CAS RN:
• 1797293-10-7

• Formula:
• C15H16F3N5O2

• InChI:
• InChI=1S/C15H16F3N5O2/c1-23(2)12-11(8-19-14(22-12)25-3)21-13(24)20-10-6-4-5-9(7-10)15(16,17)18/h4-8H,1-3H3,(H2,20,21,24)

• InChIKey:
• ZCJNFPHMYJSREJ-UHFFFAOYSA-N

• 1-(4-(Dimethylamino)-2-methoxypyrimidin-5-yl)-3-(3-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C15H16F3N5O2 and its molecular weight is 355.321. The purity is usually 95%.